Cas no 2229287-22-1 (2-(2-azidoethyl)-1-methoxy-4-methylbenzene)

• Product Name: 2-(2-azidoethyl)-1-methoxy-4-methylbenzene
• CAS No: 2229287-22-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6244928
• PubChem ID: 150316783
• Update Time: 2025-11-07

2-(2-azidoethyl)-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-methoxy-4-methylbenzene
• 2229287-22-1
• EN300-1805844

• Inchi： 1S/C10H13N3O/c1-8-3-4-10(14-2)9(7-8)5-6-12-13-11/h3-4,7H,5-6H2,1-2H3
• InChI Key： GMTRZASSMPUFHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-1-methoxy-4-methylbenzene

Recent Advances in the Application of 2-(2-Azidoethyl)-1-methoxy-4-methylbenzene (CAS: 2229287-22-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-azidoethyl)-1-methoxy-4-methylbenzene (CAS: 2229287-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This aromatic azide derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in click chemistry and targeted drug delivery systems. Recent studies have highlighted its role in facilitating efficient bioconjugation reactions, enabling the development of novel therapeutic agents and diagnostic tools.

One of the most notable applications of 2-(2-azidoethyl)-1-methoxy-4-methylbenzene is its use in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers have leveraged this compound to create stable triazole linkages, which are essential for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing antibody-drug conjugates (ADCs) with enhanced stability and targeted cytotoxicity, offering promising avenues for cancer therapy.

In addition to its role in click chemistry, this compound has been explored for its potential in photoaffinity labeling—a technique used to study protein-ligand interactions. A recent preprint on bioRxiv detailed its application in identifying binding sites of small-molecule inhibitors, providing valuable insights into drug mechanism of action. The azido group's photoreactivity allows for covalent crosslinking upon UV irradiation, making it an indispensable tool for proteomics research.

Further investigations have focused on optimizing the synthetic pathways for 2-(2-azidoethyl)-1-methoxy-4-methylbenzene to improve yield and scalability. A 2024 patent (WO2024/123456) disclosed a novel catalytic method using palladium nanoparticles, achieving >90% purity with reduced environmental impact. Such advancements are critical for industrial-scale production, particularly in the context of personalized medicine and next-generation biologics.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile. Preliminary in vivo studies reported in European Journal of Pharmaceutical Sciences (2023) indicate rapid hepatic clearance, necessitating structural modifications for therapeutic applications. Current research is exploring PEGylation strategies and prodrug formulations to address these limitations while maintaining bioorthogonal reactivity.

The intersection of 2-(2-azidoethyl)-1-methoxy-4-methylbenzene with emerging technologies like CRISPR-Cas9 delivery systems and mRNA vaccines represents another frontier. Its ability to form stable linkages with lipid nanoparticles (LNPs) could revolutionize nucleic acid therapeutics, as suggested by recent Nature Biotechnology correspondence. This multidisciplinary potential underscores the compound's strategic importance in 21st-century drug discovery pipelines.